Cas no 1803778-27-9 (Methyl 3-cyano-5-hydroxy-4-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-5-hydroxy-4-(trifluoromethyl)benzoate
• CAS No: 1803778-27-9
• MF: C₁₀H₆F₃NO₃
• MW: 245.15475320816
• CID: 4951880
• Update Time: 2025-08-04

Methyl 3-cyano-5-hydroxy-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-hydroxy-4-(trifluoromethyl)benzoate

• Inchi： 1S/C10H6F3NO3/c1-17-9(16)5-2-6(4-14)8(7(15)3-5)10(11,12)13/h2-3,15H,1H3
• InChI Key： DSSLWGCWULBLKX-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C(=O)OC)=CC=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• XLogP3: 2
• Topological Polar Surface Area: 70.3

Additional information on Methyl 3-cyano-5-hydroxy-4-(trifluoromethyl)benzoate

Methyl 3-cyano-5-hydroxy-4-(trifluoromethyl)benzoate: A Comprehensive Overview

Methyl 3-cyano-5-hydroxy-4-(trifluoromethyl)benzoate (CAS No. 1803778-27-9) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug design, agrochemicals, and advanced materials. The molecule features a benzoate backbone with substituents that include a cyano group at the 3-position, a hydroxyl group at the 5-position, and a trifluoromethyl group at the 4-position, making it a versatile building block for further chemical modifications.

The synthesis of Methyl 3-cyano-5-hydroxy-4-(trifluoromethyl)benzoate involves multi-step organic reactions, often leveraging modern catalytic methods to achieve high yields and purity. Recent advancements in catalysis have enabled more efficient pathways for constructing such complex molecules, reducing production costs and environmental impact. Researchers have explored various strategies, including Suzuki coupling and Heck reactions, to integrate these functional groups into the aromatic ring system.

One of the most intriguing aspects of this compound is its electronic properties, which are heavily influenced by the electron-withdrawing groups (EWGs) present on the aromatic ring. The cyano (-CN) and trifluoromethyl (-CF₃) groups significantly alter the electronic distribution of the molecule, making it an attractive candidate for applications in optoelectronics and organic electronics. Recent studies have demonstrated that Methyl 3-cyano-5-hydroxy-4-(trifluoromethyl)benzoate can serve as a precursor for synthesizing advanced materials with tailored electronic properties.

In terms of biological activity, Methyl 3-cyano-5-hydroxy-4-(trifluoromethyl)benzoate has shown promise in preliminary assays targeting specific enzymes and receptors. The hydroxyl group at the 5-position plays a crucial role in hydrogen bonding interactions, which is essential for bioavailability and target binding affinity. Researchers are actively investigating its potential as a lead compound for developing novel therapeutic agents, particularly in oncology and neurodegenerative diseases.

The environmental impact of Methyl 3-cyano-5-hydroxy-4-(trifluoromethyl)benzoate has also been a topic of interest. Studies have shown that its degradation pathways under various environmental conditions are influenced by the presence of EWGs, which can either accelerate or hinder biodegradation depending on their position on the aromatic ring. Understanding these degradation mechanisms is critical for assessing the compound's ecological footprint and ensuring sustainable practices in its production and use.

From an industrial perspective, Methyl 3-cyano-5-hydroxy-4-(trifluoromethyl)benzoate is being explored as a key intermediate in the synthesis of high-performance polymers and coatings. Its ability to undergo polymerization under controlled conditions makes it a valuable asset in materials science. Recent breakthroughs in polymer chemistry have enabled the creation of materials with enhanced mechanical properties and thermal stability using this compound as a building block.

In conclusion, Methyl 3-cyano-5-hydroxy-4-(trifluoromethyl)benzoate (CAS No. 1803778-27-9) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and material science, positions it as a key player in driving innovation across industries.